Cas no 67242-17-5 (Bis(2-bromophenyl)amine)

• Product Name: Bis(2-bromophenyl)amine
• CAS No: 67242-17-5
• MF: C₁₂H₉Br₂N
• MW: 327.014561414719
• MDL: MFCD00032460
• CID: 1714420
• PubChem ID: 4657530
• Update Time: 2025-04-25

Bis(2-bromophenyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N-(2-bromophenyl)-
• 2.2'-Dibromdiphenylamin
• bis(2-bromophenyl)amine
• bis-(2-bromo-phenyl)-amine
• Bis-(2-brom-phenyl)-amin
• Bis(2-Bromphenyl)amin
• 2-bromo-N-(2-bromophenyl)aniline
• 2,2'-dibromodiphenylamine
• Di(2-bromophenyl)amine
• 2,2'-Dibromdiphenylamin
• BCP29860
• 2,2'-dibromodiphenylamine;2-bromo-N-(2-bromophenyl)aniline;Di(2-bromophenyl)amine
• 67242-17-5
• DB-164217
• SCHEMBL1335946
• MFCD00032460
• 2-Bromo-N-(2-bromophenyl)benzenamine
• D83020
• BS-17414
• CS-0162800
• AKOS027426997
• Bis(2-bromophenyl)amine

• MDL： MFCD00032460
• Inchi： 1S/C12H9Br2N/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8,15H
• InChI Key： BJPIBICIVXDVHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 324.91000
• Monoisotopic Mass: 324.91017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12
• Molecular Weight: 327.01

Experimental Properties

• PSA: 12.03000
• LogP: 5.02820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on Bis(2-bromophenyl)amine

Comprehensive Analysis of Benzenamine, 2-bromo-N-(2-bromophenyl)- (CAS No. 67242-17-5): Properties, Applications, and Industry Relevance

Benzenamine, 2-bromo-N-(2-bromophenyl)- (CAS No. 67242-17-5) is a halogenated aromatic amine compound with significant industrial and research applications. This brominated aniline derivative is characterized by its unique molecular structure, featuring two bromine atoms attached to a benzene ring and an amine group. The compound's chemical stability and reactivity make it a valuable intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and advanced materials.

In recent years, the demand for specialty chemicals like Benzenamine, 2-bromo-N-(2-bromophenyl)- has surged due to advancements in material science and green chemistry. Researchers are increasingly exploring its potential in catalysis and polymer modification, aligning with global trends toward sustainable manufacturing. The compound's electron-withdrawing properties also make it a candidate for organic electronics, a field gaining traction in renewable energy technologies.

From a safety and handling perspective, CAS No. 67242-17-5 requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). Its thermal stability and solubility profiles have been extensively documented, with common solvents including dichloromethane and toluene. These properties are critical for industrial applications where precise reaction conditions are essential.

The synthesis of Benzenamine, 2-bromo-N-(2-bromophenyl)- typically involves bromination reactions of precursor anilines, followed by purification via column chromatography or recrystallization. Recent studies highlight innovations in atom-efficient bromination, reducing waste and improving yields—a response to the growing emphasis on green synthetic methods.

In the context of market trends, CAS No. 67242-17-5 is often searched alongside terms like "high-purity brominated compounds" and "custom synthesis services," reflecting industry demand for tailored solutions. Its role in agrochemical intermediates and pharmaceutical scaffolds further underscores its versatility. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in commercial applications.

Future research directions for Benzenamine, 2-bromo-N-(2-bromophenyl)- may explore its biocompatibility and degradation pathways, addressing environmental concerns. As AI-driven drug discovery accelerates, this compound's molecular descriptors could contribute to virtual screening libraries, showcasing its cross-disciplinary relevance.

For laboratories and manufacturers, sourcing CAS No. 67242-17-5 with consistent analytical purity (e.g., ≥98% by HPLC) is crucial. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to facilitate informed usage. Collaborative efforts between academia and industry continue to expand the compound's applications, solidifying its position in the fine chemicals sector.